Cas no 1595673-95-2 (2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol)

2,2-Difluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. The presence of difluoro and methoxy substituents enhances its reactivity and selectivity, making it a valuable intermediate for constructing complex molecules. Its structural features, including the electron-rich pyridine ring and polar hydroxyl group, contribute to its utility in cross-coupling reactions and as a chiral building block. The compound's stability under various reaction conditions further underscores its versatility in organic synthesis. Researchers may find it particularly useful in the development of bioactive compounds due to its balanced lipophilicity and hydrogen-bonding capacity.

2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol structure

1595673-95-2 structure

Product Name:2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol

CAS No:1595673-95-2

MF:C₈H₉F₂NO₂

MW:189.15936923027

CID:5950218

PubChem ID:114937894

Update Time:2025-10-29

2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol
- EN300-1931461
- 1595673-95-2
- Inchi： 1S/C8H9F2NO2/c1-13-6-3-2-5(4-11-6)7(12)8(9)10/h2-4,7-8,12H,1H3
- InChI Key： QMTFSKMQJMFVGP-UHFFFAOYSA-N
- SMILES： FC(C(C1C=NC(=CC=1)OC)O)F

Computed Properties

Exact Mass: 189.06013485g/mol
Monoisotopic Mass: 189.06013485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 42.4Å²

2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol Pricemore >>

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